Cas no 1042589-92-3 (4-chloro-2-{(3-methoxypropyl)aminomethyl}phenol)

• Product Name: 4-chloro-2-{(3-methoxypropyl)aminomethyl}phenol
• CAS No: 1042589-92-3
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 5185992
• PubChem ID: 28673860
• Update Time: 2025-06-30

4-chloro-2-{(3-methoxypropyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-{[(3-methoxypropyl)amino]methyl}phenol
• 4-Chloro-2-(((3-methoxypropyl)amino)methyl)phenol
• Phenol, 4-chloro-2-[[(3-methoxypropyl)amino]methyl]-
• 4-chloro-2-{(3-methoxypropyl)aminomethyl}phenol

• Inchi： 1S/C11H16ClNO2/c1-15-6-2-5-13-8-9-7-10(12)3-4-11(9)14/h3-4,7,13-14H,2,5-6,8H2,1H3
• InChI Key： PCXGVNRJBOQYGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CNCCCOC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5

Additional information on 4-chloro-2-{(3-methoxypropyl)aminomethyl}phenol

Introduction to 4-chloro-2-{(3-methoxypropyl)aminomethyl}phenol (CAS No. 1042589-92-3) in Modern Chemical and Pharmaceutical Research

4-chloro-2-{(3-methoxypropyl)aminomethyl}phenol, identified by the chemical abstracts service number 1042589-92-3, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a chloro-substituted phenol core with an amine side chain, has garnered attention due to its versatile structural properties and potential applications in drug development. The presence of both electron-withdrawing and electron-donating groups makes it a valuable candidate for further exploration in medicinal chemistry.

The compound’s structure consists of a phenol ring substituted at the 4-position with a chlorine atom, while the 2-position bears an amine group linked to a 3-methoxypropyl chain. This unique arrangement imparts distinct reactivity and binding capabilities, making it a promising scaffold for designing novel therapeutic agents. The chloro group enhances electrophilicity, facilitating nucleophilic substitution reactions, whereas the amine moiety allows for hydrogen bonding interactions, crucial for molecular recognition processes.

In recent years, the pharmaceutical industry has increasingly focused on developing small molecules with multifunctional properties. 4-chloro-2-{(3-methoxypropyl)aminomethyl}phenol exemplifies this trend, as its structural features enable interactions with various biological targets. Preliminary studies suggest that this compound exhibits potential in modulating enzyme activity and receptor binding, making it a candidate for treating inflammatory diseases, neurodegenerative disorders, and other conditions characterized by aberrant signaling pathways.

One of the most compelling aspects of this compound is its adaptability in medicinal chemistry. The 3-methoxypropyl side chain provides a flexible linker that can be modified to optimize pharmacokinetic profiles, while the chloro-substituted phenol core serves as a robust pharmacophore. Researchers have leveraged these features to design derivatives with enhanced potency and selectivity. For instance, modifications at the amine group have been explored to improve solubility and metabolic stability, critical factors for drug bioavailability.

The intersection of computational chemistry and experimental pharmacology has further accelerated the investigation of 4-chloro-2-{(3-methoxypropyl)aminomethyl}phenol. Advanced molecular modeling techniques have been employed to predict binding affinities and identify optimal conformations for drug-receptor interactions. These simulations have guided synthetic strategies, enabling the rapid discovery of lead compounds with improved pharmacological properties. Such integrative approaches highlight the compound’s significance in modern drug discovery pipelines.

Recent breakthroughs in understanding enzyme mechanisms have also shed light on the potential applications of this compound. For example, studies on kinases and phosphatases have revealed that structurally similar molecules can modulate critical signaling cascades involved in cancer progression. The ability of 4-chloro-2-{(3-methoxypropyl)aminomethyl}phenol to interact with these enzymes has prompted investigations into its role as an inhibitor or modulator of such pathways. Preliminary data suggest promising results in preclinical models, warranting further exploration.

The compound’s versatility extends beyond its role as a standalone therapeutic agent. It has been investigated as a building block for more complex molecules, allowing chemists to explore novel scaffolds through combinatorial chemistry and library synthesis. The combination of its reactive sites—the chloro group, the amine moiety, and the flexible side chain—makes it an ideal candidate for generating diverse chemical libraries. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying next-generation drugs.

Environmental considerations have also played a role in the development of derivatives from 4-chloro-2-{(3-methoxypropyl)aminomethyl}phenol. Efforts have been made to design analogs with reduced toxicity and environmental persistence while maintaining or enhancing biological activity. These efforts align with global trends toward sustainable pharmaceutical development, ensuring that new drugs are not only effective but also environmentally responsible.

The future prospects of this compound remain exciting, with ongoing research expanding its potential applications. Emerging fields such as precision medicine and targeted therapy offer new avenues for leveraging its unique structural features. By tailoring its chemical properties to specific disease indications, researchers aim to develop personalized treatments that maximize efficacy while minimizing side effects.

In conclusion, 4-chloro-2-{(3-methoxypropyl)aminomethyl}phenol (CAS No. 1042589-92-3) represents a cornerstone in contemporary chemical and pharmaceutical research. Its multifaceted structure provides opportunities for innovation across multiple disciplines, from drug design to molecular diagnostics. As scientific understanding evolves, so too will the applications of this remarkable compound, solidifying its place as a key player in advancing human health.